Cas no 1806956-91-1 (6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-sulfonamide)

• Product Name: 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-sulfonamide
• CAS No: 1806956-91-1
• MF: C₈H₁₀F₂N₂O₃S
• MW: 252.238407611847
• CID: 4803878
• Update Time: 2025-06-10

6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-sulfonamide

• Inchi： 1S/C8H10F2N2O3S/c1-4-6(15-2)3-5(7(9)10)12-8(4)16(11,13)14/h3,7H,1-2H3,(H2,11,13,14)
• InChI Key： IWCOEHNKQWPUQD-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C=C(C(F)F)N=1)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 331
• XLogP3: 0.7
• Topological Polar Surface Area: 90.7

Additional information on 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-sulfonamide

Research Brief on 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-sulfonamide (CAS: 1806956-91-1)

6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-sulfonamide (CAS: 1806956-91-1) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and methoxy substituents, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, highlighting its potential as a key intermediate or active pharmaceutical ingredient (API) in drug development.

The synthesis of 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-sulfonamide involves multi-step organic reactions, including fluorination and sulfonamide formation, with a focus on optimizing yield and purity. Advanced spectroscopic techniques such as NMR (1H, 13C, and 19F) and high-resolution mass spectrometry (HRMS) have been employed to confirm its molecular structure. The compound's stability under various physiological conditions has also been investigated, revealing robust performance in acidic and neutral environments, which is critical for its potential oral bioavailability.

In terms of biological activity, preliminary studies indicate that 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-sulfonamide acts as a potent inhibitor of carbonic anhydrase (CA) isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumor environments. This selective inhibition suggests its potential application in targeted cancer therapies. Additionally, the compound has shown moderate activity against bacterial sulfonamide-resistant strains, reigniting interest in sulfonamide-based antibiotics. Mechanistic studies using X-ray crystallography have provided insights into its binding mode within the CA active site, facilitating structure-activity relationship (SAR) optimizations.

Recent in vitro and in vivo evaluations have further elucidated the compound's pharmacokinetic profile, including its metabolic stability and tissue distribution. Notably, its low cytotoxicity in normal cell lines and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties underscore its translational potential. Collaborative efforts between academic and industrial researchers are underway to explore its derivatives for enhanced efficacy and reduced off-target effects. Patent filings related to this compound and its analogs have increased, reflecting growing commercial interest.

In conclusion, 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-sulfonamide represents a versatile scaffold in medicinal chemistry with applications spanning oncology and infectious diseases. Ongoing research aims to address challenges such as solubility and formulation, while clinical translation remains a key milestone. This brief underscores the compound's scientific and therapeutic significance, positioning it as a noteworthy candidate for future drug discovery endeavors.